N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide

• IUPAC Name: N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide
• InChI: InChI=1S/C16H14FN3OS/c1-9-6-7-13-14(10(9)2)18-16(22-13)20-19-15(21)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: SIWLGXFWEHBKBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NNC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol

Description

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide, also known as DBH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBH is a hydrazide derivative that has been synthesized using a variety of methods.

Scientific Research Applications

Synthesis and Anticancer Applications

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide belongs to the benzothiazole (BT) derivatives, a class of compounds known for their anticancer properties. The synthesis of new benzothiazole acylhydrazones, including derivatives related to N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide, has been explored for their anticancer activity. These compounds have been evaluated against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma, showing potential cytotoxic activity and selective inhibition of DNA synthesis in cancerous cells without significant toxicity towards healthy cells (Osmaniye et al., 2018).

Anticandidal Evaluation

Further research on benzothiazole derivatives has also included the synthesis and evaluation of their anticandidal activities. A series of N′-(arylidene)-4-[(benzothiazol-2-yl)thio]butanoylhydrazide derivatives bearing the azole moiety and hydrazone group have been synthesized. These compounds demonstrated varying degrees of anticandidal activity against clinic and fluconazole-resistant Candida strains, highlighting their potential as antifungal agents (Yurttaş et al., 2016).

Fluorescence and Biological Activities

The fluorescence properties of benzothiazole derivatives have been investigated, with novel compounds showing remarkable fluorescence. This feature, combined with their biological activities, presents an opportunity for the development of diagnostic tools and therapeutic agents. The synthesis of novel pyrido[2,1-b]benzothiazole and N-substituted 2-pyridylbenzothiazole derivatives has been explored, offering insights into their potential applications in imaging and therapy (Azzam et al., 2020).